molecular formula C8H8IN3O B8690070 3-((4-Iodo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole

3-((4-Iodo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole

Cat. No.: B8690070
M. Wt: 289.07 g/mol
InChI Key: ZVEXVRKQAJVSOI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((4-Iodo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C8H8IN3O and its molecular weight is 289.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H8IN3O

Molecular Weight

289.07 g/mol

IUPAC Name

3-[(4-iodopyrazol-1-yl)methyl]-5-methyl-1,2-oxazole

InChI

InChI=1S/C8H8IN3O/c1-6-2-8(11-13-6)5-12-4-7(9)3-10-12/h2-4H,5H2,1H3

InChI Key

ZVEXVRKQAJVSOI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NO1)CN2C=C(C=N2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Iodo-1H-pyrazole (0.826 g, 4.26 mmol) (1), 3-(bromomethyl)-5-methylisoxazole (0.75 g, 4.26 mmol) and potassium carbonate (1.18 g, 8.52 mmol) were added to dry DMF (8 ml) and stirred at room temperature for 16 h. The reaction was diluted with ethyl acetate (20 ml) and washed with water, brine and dried. The organic solution was concentrated in vacuo and the residue purified by flash silica chromatography (20% ethyl acetate in hexane). The pure fractions provided the title compound as a white powder (0.7 g, 56.8%). 1H-NMR (500 MHz, CDCl3) 2.4 (s, 3H), 5.33 (s, 2H), 5.92 (s, 1H), 7.51 (s, 1H), 7.55 (s, 1H).
Quantity
0.826 g
Type
reactant
Reaction Step One
Quantity
0.75 g
Type
reactant
Reaction Step One
Quantity
1.18 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step Two
Yield
56.8%

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